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Compound of Interest

Compound Name: Cefoperazone-d5

Cat. No.: B12419135

Audience: Researchers, scientists, and drug development professionals.

Introduction Cefoperazone-d5 is the deuterium-labeled form of Cefoperazone, a third-
generation semi-synthetic broad-spectrum cephalosporin antibiotic.[1][2] Like its non-labeled
counterpart, Cefoperazone exhibits potent activity against a wide range of Gram-positive and
Gram-negative bacteria, notably including Pseudomonas aeruginosa.[3] The primary
application of Cefoperazone-d5 in a research setting is as a stable isotope-labeled internal
standard for quantitative analysis in mass spectrometry-based studies, such as
pharmacokinetics.[1] Its mechanism of action involves the inhibition of bacterial cell wall
synthesis by targeting penicillin-binding proteins (PBPs), which are crucial enzymes for the final
step in peptidoglycan synthesis.[3] This inhibition compromises the integrity of the bacterial cell
wall, leading to cell lysis and death.[3]

This document provides detailed protocols for the preparation of Cefoperazone-d5 working
solutions and summarizes critical data regarding its solubility and stability to ensure accurate
and reproducible experimental outcomes.

Data Summary
Solubility Data

While specific solubility data for the deuterated form is not extensively published, the physical
properties are considered analogous to the parent compound, Cefoperazone.
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Solvent Reported Solubility Reference
Freely soluble[4][5]; 50

Water [31141(5]
mg/mL[3]

Propylene Glycol / Tween 80 / 30 mg/mL (in a 300:50:650 6]

D5wW mixture)
) ) Max solubility approx. 475
Compatible Diluents [7]
mg/mL

Storage and Stability of Solutions

Proper storage is critical to prevent degradation and maintain the integrity of Cefoperazone-d5

solutions.
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Storage
Temperature

Solvent/Diluent

Duration of
Stability

Reference

Room Temperature
(15-25°C)

5% Dextrose or 0.9%
NacCl

8 days (<10% potency

loss)

Room Temperature
(15-25°C)

Compatible Parenteral

Diluents

24 hours

[417]

Room Temperature

48 hours (<5%

5% Dextrose Injection  concentration [9]
(25°C) _
variance)
] Reconstituted
Refrigerated (2-8°C) ] 5 days [4]
Solutions

Refrigerated (4°C)

5% Dextrose Injection

48 hours (<5%
concentration

variance)

[9]

Refrigerated (5°C)

5% Dextrose or 0.9%
NacCl

At least 80 days
(<10% potency loss)

[8]

Frozen (-10°C)

5% Dextrose or 0.9%

NacCl

At least 96 days
(<10% potency loss)

[8]

Frozen (-20°C)

Stock Solution

1 month

[1]

Frozen (-80°C)

Stock Solution

6 months

[1]

Note: It is recommended to aliquot stock solutions to prevent inactivation from repeated freeze-

thaw cycles.[1] Thawed solutions should not be refrozen.[4][7]

Experimental Protocols
Materials and Equipment

o Cefoperazone-d5 powder

» Sterile, pyrogen-free solvents (e.g., Water for Injection, 0.9% Sodium Chloride, 5% Dextrose)

» Dimethyl sulfoxide (DMSO), if preparing a high-concentration organic stock
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Calibrated analytical balance

Sterile polypropylene or glass vials

Vortex mixer

Sterile, disposable pipettes and tips

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses[10]

Workflow for Solution Preparation
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Weigh Cefoperazone-d5 Select Appropriate
Powder Solvent
Execution

Reconstitute to Create
High-Concentration Stock Solution

Vortex until
Completely Dissolved

Perform Serial Dilution
to Working Concentration

Final Step$

Use Immediately Aliquot and Store

in Assay Under Recommended Conditions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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